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Compound of Interest

Compound Name: Onitin 2'-O-glucoside

Cat. No.: B15245684

For Researchers, Scientists, and Drug Development Professionals
Introduction

Onitin 2'-O-glucoside is a sesquiterpenoid natural product isolated from the herbs of
Onychium japonicum.[1][2][3][4] As a member of the diverse class of sesquiterpenoids, this
compound holds potential for further investigation within the realms of phytochemistry and drug
discovery. This technical guide provides a summary of the currently available physical and
chemical properties of Onitin 2'-O-glucoside. It is important to note that while basic
physicochemical data are available from chemical suppliers and databases, detailed
experimental studies on its biological activities and specific protocols for its isolation and
characterization are not extensively documented in publicly accessible scientific literature.

Physicochemical Properties

The known physical and chemical properties of Onitin 2'-O-glucoside are summarized in the
table below. These data are primarily derived from computational predictions and information
provided by chemical suppliers.
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Property Value Source
Molecular Formula C21H300s [2]
Molecular Weight 410.46 g/mol [2]

Physical Description Powder ChemFaces

B Soluble in DMSO, Pyridine,
Solubility ChemFaces
Methanol, and Ethanol.

CAS Number 76947-60-9 PubChem
XLogP3 1.1 PubChem
Hydrogen Bond Donor Count 5 PubChem
Hydrogen Bond Acceptor

Count 8 PubChem
Rotatable Bond Count 5 PubChem
Topological Polar Surface Area 137 A2 PubChem
Natural Source Herbs of Onychium japonicum [1112]131[4]

Structural Information

The chemical structure of Onitin 2'-O-glucoside consists of a sesquiterpenoid aglycone,
onitin, linked to a glucose molecule via an O-glycosidic bond at the 2'-position.

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and characterization of Onitin 2'-
O-glucoside from Onychium japonicum are not readily available in the scientific literature.
However, a general hypothetical workflow for such a process can be conceptualized.
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Caption: Hypothetical workflow for the isolation and characterization of Onitin 2'-O-glucoside.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific studies on the biological activities of pure Onitin 2'-O-
glucoside. However, phytochemical analyses of its source, Onychium japonicum, have
revealed the presence of various bioactive compounds, including flavonoids, alkaloids, and
terpenoids, which exhibit antibacterial properties. This suggests that Onitin 2'-O-glucoside
may contribute to the overall bioactivity of the plant extract.

Given that it is a glycoside of a sesquiterpenoid, it is plausible that Onitin 2'-O-glucoside could
exhibit biological activities commonly associated with this class of compounds, such as anti-
inflammatory, cytotoxic, or antimicrobial effects. For instance, studies on other flavonoid and
terpenoid glycosides have implicated their involvement in various signaling pathways. A
potential, though currently hypothetical, pathway that could be investigated for Onitin 2'-O-
glucoside, based on the activities of similar compounds, is the Nrf2/HO-1 signaling pathway,
which is crucial in the cellular response to oxidative stress.
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Caption: Hypothetical Nrf2/HO-1 signaling pathway potentially modulated by Onitin 2'-O-

glucoside.

Conclusion
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Onitin 2'-O-glucoside is a sesquiterpenoid glycoside with established basic physicochemical
properties. However, a significant gap exists in the scientific literature regarding its specific
biological activities, mechanisms of action, and detailed experimental protocols. The
information presented in this guide serves as a foundational resource for researchers and
professionals in drug development, highlighting the need for further in-depth studies to unlock
the full therapeutic potential of this natural compound. Future research should focus on the
isolation of sufficient quantities of pure Onitin 2'-O-glucoside to enable comprehensive
biological screening and elucidation of its role in relevant signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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